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Compound of Interest

(1S)-6-methoxy-1,2,3,4-
Compound Name:
tetrahydronaphthalen-1-ol

Cat. No.: B13170475

Get Quote

Executive Summary

(1S)-6-methoxy-1-tetralol (CAS: Chiral specific, Racemate CAS: 1078-19-9 ref) is a lipophilic
chiral alcohol derived from the asymmetric reduction of 6-methoxy-1-tetralone. Its solubility

profile is governed by the interplay between its polar hydroxyl group, the methoxy ether moiety,
and the hydrophobic tetralin core.

Precise solubility data is the cornerstone of designing enantioselective crystallization
processes. This guide provides the physicochemical baseline, qualitative solubility tiers derived
from synthesis protocols, and a rigorous methodology for generating thermodynamic solubility
data (Mole Fraction vs. Temperature) required for process scale-up.

Physicochemical Characterization

Before establishing solubility, the solid-state properties of the solute must be defined to ensure
phase purity during dissolution.
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Property Value | Description Source
(1S)-6-methoxy-1,2,3,4-
Compound Name IUPAC
tetrahydronaphthalen-1-ol
Molecular Weight 178.23 g/mol Calculated
_ _ 56-57 °C
Melting Point (Alcohol) [1, 2]

(Enantiopure/Racemic)

Melting Point (Ketone)

77-79 °C (Precursor

reference)

[3]

Chirality

(1S)-enantiomer (often >99%
ee via Ru-BINAP reduction)

[4]

Appearance

White to off-white crystalline

solid

[1]

LogP (Predicted)

~2.1 (Moderate Lipophilicity)

[5]

Critical Insight: The melting point of the alcohol (56-57 °C) is significantly lower than its ketone

precursor (77-79 °C). This lower enthalpy of fusion (

) implies higher solubility in organic solvents compared to the ketone at equivalent

temperatures, necessitating careful anti-solvent selection for high-yield

crystallization.

Solubility Data & Solvent Selection

While specific mole-fraction datasets are often proprietary to pharmaceutical process groups,

the following solubility profile is synthesized from primary isolation and purification literature.

Qualitative Solubility Tier List

This classification guides solvent screening for crystallization and reaction media.
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Solubility Tier Solvents Mechanism |/ Usage

Hydrogen bonding (alcohols)
Methanol, Ethanol, THF, and dipole-dipole interactions
Dichloromethane (DCM/THF). Used for reaction

media and initial dissolution.

High Solubility (Solvent)

Van der Waals interactions

Ethyl Acetate, Toluene, dominate. ldeal for cooling

Moderate Solubilit L .
y Isopropy! Acetate crystallization (high

).

Hydrophobic exclusion. Used
N ] n-Hexane, n-Heptane, ) o ]
Low Solubility (Anti-Solvent) to drive precipitation or induce
Cyclohexane, Water _
supersaturation.

Thermodynamic Modeling (The Apelblat Equation)

To correlate experimental solubility data for process design, the Modified Apelblat Equation is
the industry standard. It models the mole fraction solubility (

) as a function of temperature (

).

: Mole fraction solubility of (1S)-6-methoxy-1-tetralol.

: Absolute temperature (Kelvin).

: Empirical model parameters derived from regression.

o Parameter A: Related to non-ideality and solution entropy.

o Parameter B: Related to the enthalpy of solution (

).

o Parameter C: Accounts for the temperature dependence of heat capacity (
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Application: When measuring solubility (see Section 4), fit your data to this equation to predict
solubility at unmeasured temperatures within the metastable zone.

Experimental Protocol: Solubility Determination

For high-precision data required in drug development, the Dynamic Laser Monitoring Method is
superior to static gravimetric analysis due to speed and accuracy in detecting the exact
saturation point.

Workflow Diagram

The following logic flow illustrates the standard operating procedure (SOP) for generating the
solubility curve.
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Monitoring
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4. Dissolution Point 9
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Start: Excess Solute + Solvent

Click to download full resolution via product page

Figure 1: Dynamic Laser Monitoring workflow for precise solubility determination.

Step-by-Step Methodology

o Preparation: Weigh excess (1S)-6-methoxy-1-tetralol into a jacketed glass vessel. Add a
known mass of solvent (e.g., Ethanol).

» Equilibration: Stir at a starting temperature (e.g., 278.15 K) until a stable suspension forms.

o Laser Setup: Direct a He-Ne laser (or similar) through the vessel. A photodiode measures
the intensity of light passing through the solution.

o Suspension: Low intensity (scattering).

o Solution: High intensity (clear).
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e Dynamic Heating: Slowly increase the temperature (0.1 to 0.5 K/min).
e Endpoint Detection: Record the temperature (

) where the laser intensity sharply rises to a maximum plateau. This is the saturation
temperature for the specific concentration.

o Repetition: Repeat with varying solute/solvent ratios to construct the full

VS.

curve.

Application: Crystallization & Purification

The primary utility of this solubility data is to purify the (1S)-enantiomer from reaction
byproducts or to upgrade enantiomeric excess (ee).

Solvent System Design

Based on the physicochemical properties (Section 2), the following systems are recommended
for crystallization:

» Single Solvent:Methanol or Isopropyl Alcohol (IPA).
o Strategy: Dissolve at 50°C (near MP), cool to 0°C.
o Pros: Simple solvent recovery.
o Cons: Yield may be limited by high solubility of the alcohol.
e Binary System (Anti-Solvent):Ethyl Acetate (Solvent) + Hexane (Anti-Solvent).
o Strategy: Dissolve in EtOAc, slowly add Hexane to induce supersaturation.

o Pros: High yield; Hexane selectively precipitates the hydrophobic tetralin core while polar
impurities may remain in solution (or vice versa depending on impurity profile).

Crystallization Logic Flow
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Figure 2: Purification logic for (1S)-6-methoxy-1-tetralol via cooling crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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